Cas no 345642-86-6 (5-Hydroxypyrimidine-2-carbonitrile)

5-Hydroxypyrimidine-2-carbonitrile structure
345642-86-6 structure
Product Name:5-Hydroxypyrimidine-2-carbonitrile
CAS No:345642-86-6
MF:C5H3N3O
MW:121.096820116043
MDL:MFCD09608098
CID:67768
PubChem ID:45080096
Update Time:2025-09-19

5-Hydroxypyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxypyrimidine-2-carbonitrile
    • 2-Cyano-5-pyrimidinol
    • 5-Hydroxy-2-Pyrimidinecarbonitrile
    • 5-oxidanylpyrimidine-2-carbonitrile
    • SB57494
    • SY023433
    • AKOS016006163
    • MFCD09608098
    • AMY17644
    • Z1255431911
    • 5-hydroxy-2-cyanopyrimidine
    • O11447
    • A822277
    • FT-0648545
    • SCHEMBL18914327
    • 345642-86-6
    • BB 0262516
    • DTXSID30663884
    • AS-50228
    • EN300-152697
    • CS-0158529
    • DB-069025
    • MDL: MFCD09608098
    • Inchi: 1S/C5H3N3O/c6-1-5-7-2-4(9)3-8-5/h2-3,9H
    • InChI Key: UFZDLOQYHSUCOS-UHFFFAOYSA-N
    • SMILES: OC1=CN=C(C#N)N=C1

Computed Properties

  • Exact Mass: 121.02800
  • Monoisotopic Mass: 121.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.45
  • Melting Point: Not available
  • Boiling Point: 357 ºC
  • Flash Point: 170 ºC
  • Refractive Index: 1.601
  • PSA: 69.80000
  • LogP: 0.05388
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Hydroxypyrimidine-2-carbonitrile Security Information

5-Hydroxypyrimidine-2-carbonitrile Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Hydroxypyrimidine-2-carbonitrile Pricemore >>

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